Cas no 128013-68-3 (Hexanoic acid, 3-(aminomethyl)-4-methyl-)
128013-68-3 structure
Product Name:Hexanoic acid, 3-(aminomethyl)-4-methyl-
CAS No:128013-68-3
MF:C8H17NO2
MW:159.2260825634
CID:2769472
PubChem ID:9877455
Update Time:2025-04-21
Hexanoic acid, 3-(aminomethyl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- CHEMBL75885
- EN300-1846949
- CS-0295539
- 128013-68-3
- AKOS014774601
- DTXSID20432167
- Hexanoic acid, 3-(aminomethyl)-4-methyl-
- 3-(AMINOMETHYL)-4-METHYLHEXANOIC ACID
-
- Inchi： 1S/C8H17NO2/c1-3-6(2)7(5-9)4-8(10)11/h6-7H,3-5,9H2,1-2H3,(H,10,11)
- InChI Key： SNUZILRGCMCWCR-UHFFFAOYSA-N
- SMILES： OC(CC(CN)C(C)CC)=O
Computed Properties
- Exact Mass: 159.125928785Da
- Monoisotopic Mass: 159.125928785Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 63.3Ų
Hexanoic acid, 3-(aminomethyl)-4-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1846949-0.05g |
3-(aminomethyl)-4-methylhexanoic acid |
128013-68-3 | 0.05g |
$792.0 | 2023-06-01 | ||
| Enamine | EN300-1846949-0.1g |
3-(aminomethyl)-4-methylhexanoic acid |
128013-68-3 | 0.1g |
$829.0 | 2023-06-01 | ||
| Enamine | EN300-1846949-0.25g |
3-(aminomethyl)-4-methylhexanoic acid |
128013-68-3 | 0.25g |
$867.0 | 2023-06-01 | ||
| Enamine | EN300-1846949-0.5g |
3-(aminomethyl)-4-methylhexanoic acid |
128013-68-3 | 0.5g |
$905.0 | 2023-06-01 | ||
| Enamine | EN300-1846949-1.0g |
3-(aminomethyl)-4-methylhexanoic acid |
128013-68-3 | 1g |
$943.0 | 2023-06-01 | ||
| Enamine | EN300-1846949-2.5g |
3-(aminomethyl)-4-methylhexanoic acid |
128013-68-3 | 2.5g |
$1848.0 | 2023-06-01 | ||
| Enamine | EN300-1846949-5.0g |
3-(aminomethyl)-4-methylhexanoic acid |
128013-68-3 | 5g |
$2732.0 | 2023-06-01 | ||
| Enamine | EN300-1846949-10.0g |
3-(aminomethyl)-4-methylhexanoic acid |
128013-68-3 | 10g |
$4052.0 | 2023-06-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1366209-50mg |
3-(Aminomethyl)-4-methylhexanoic acid |
128013-68-3 | 98% | 50mg |
￥21384.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1366209-100mg |
3-(Aminomethyl)-4-methylhexanoic acid |
128013-68-3 | 98% | 100mg |
￥20885.00 | 2024-08-09 |
Hexanoic acid, 3-(aminomethyl)-4-methyl- Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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